[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine

• IUPAC Name: N-[(2,3-dimethylphenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C13H21NO/c1-10-6-5-7-13(12(10)3)8-14-11(2)9-15-4/h5-7,11,14H,8-9H2,1-4H3
• InChI Key: IJKUASLEXKLRHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC(C)COC)C
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol

Description

[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine, also known as DMMA, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the amphetamine class of compounds and has been found to have potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine acts as a central nervous system stimulant by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter levels results in increased alertness, focus, and energy.
Biochemical and Physiological Effects:
[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine has been found to have various biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of glucose from the liver, leading to increased energy levels. Additionally, [(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine has been found to increase the levels of certain hormones such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its effects on neurotransmitter systems can be easily studied using in vitro and in vivo models. However, [(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine has limitations in terms of its potential for abuse and toxicity, which must be taken into account when conducting experiments.

Future Directions

There are several potential future directions for the study of [(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine. One direction is to further explore its potential as a treatment for ADHD and other neurological disorders. Another direction is to investigate its potential as a drug delivery system for targeted drug delivery to the brain. Additionally, the study of [(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine's effects on neurotransmitter systems and hormone levels could lead to the development of new drugs for various conditions.

Synthesis Methods

[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine can be synthesized by reacting 2,3-dimethylbenzyl chloride with 1-methoxypropan-2-amine in the presence of a base such as potassium carbonate. The reaction yields [(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine as a white crystalline solid, which can be purified by recrystallization.

Scientific Research Applications

[(2,3-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine has been found to have potential applications in various fields of scientific research. In medicinal chemistry, it has been studied for its potential use as a central nervous system stimulant and as a potential treatment for attention deficit hyperactivity disorder (ADHD). In neuroscience, it has been studied for its effects on neurotransmitter systems such as dopamine and norepinephrine. In pharmacology, it has been studied for its potential use as a drug delivery system.